Cas no 1513963-47-7 (3-CYCLOBUTYL-2-METHYLPROPANOIC ACID)

• Product Name: 3-CYCLOBUTYL-2-METHYLPROPANOIC ACID
• CAS No: 1513963-47-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4603263
• PubChem ID: 20261011
• Update Time: 2024-03-01

3-CYCLOBUTYL-2-METHYLPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOBUTYL-2-METHYLPROPANOIC ACID
• Cyclobutanepropanoic acid, α-methyl-

• Inchi： 1S/C8H14O2/c1-6(8(9)10)5-7-3-2-4-7/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： FAAJTMSAPUMRNB-UHFFFAOYSA-N
• SMILES： C(C1CCC1)C(C)C(=O)O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids